Cas no 864286-45-3 (BENZONITRILE, 4-[(1-METHYLETHYL)AMINO]-2-(TRIFLUOROMETHYL)-)

• Product Name: BENZONITRILE, 4-[(1-METHYLETHYL)AMINO]-2-(TRIFLUOROMETHYL)-
• CAS No: 864286-45-3
• MF: C₁₁H₁₁F₃N₂
• MW: 228.213652849197
• CID: 3394001
• PubChem ID: 43138497
• Update Time: 2025-07-10

BENZONITRILE, 4-[(1-METHYLETHYL)AMINO]-2-(TRIFLUOROMETHYL)- Chemical and Physical Properties

Names and Identifiers

• BENZONITRILE, 4-[(1-METHYLETHYL)AMINO]-2-(TRIFLUOROMETHYL)-
• 864286-45-3
• 4-(ISOPROPYLAMINO)-2-(TRIFLUOROMETHYL)BENZONITRILE
• Z381079890
• 4-(propan-2-ylamino)-2-(trifluoromethyl)benzonitrile
• 4-[(propan-2-yl)amino]-2-(trifluoromethyl)benzonitrile
• 4-[(1-Methylethyl)amino]-2-(trifluoromethyl)benzonitrile
• AKOS005766210
• SCHEMBL3289362
• D81452
• SB79805
• BS-17739

• Inchi： 1S/C11H11F3N2/c1-7(2)16-9-4-3-8(6-15)10(5-9)11(12,13)14/h3-5,7,16H,1-2H3
• InChI Key： OUASCHIBWACYOB-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)C=CC(=C1)NC(C)C)(F)F

Computed Properties

• Exact Mass: 228.08743285g/mol
• Monoisotopic Mass: 228.08743285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 35.8Ų

Additional information on BENZONITRILE, 4-[(1-METHYLETHYL)AMINO]-2-(TRIFLUOROMETHYL)-

4-[(1-METHYLETHYL)AMINO]-2-(TRIFLUOROMETHYL)BENZONITRILE (CAS No. 864286-45-3): An Overview of Its Properties, Applications, and Recent Research

4-[(1-METHYLETHYL)AMINO]-2-(TRIFLUOROMETHYL)BENZONITRILE, also known by its CAS number 864286-45-3, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a benzene ring substituted with a nitrile group, a trifluoromethyl group, and an isopropylamino group. These functional groups contribute to its distinct chemical and biological properties, making it a valuable candidate for various applications.

The nitrile group in 4-[(1-METHYLETHYL)AMINO]-2-(TRIFLUOROMETHYL)BENZONITRILE is known for its ability to participate in a wide range of chemical reactions, including nucleophilic addition and reduction. This versatility makes the compound useful in synthetic pathways for the development of new drugs and materials. The trifluoromethyl group, on the other hand, imparts significant lipophilicity and metabolic stability to the molecule, which are crucial for optimizing drug delivery and bioavailability.

The isopropylamino group is another key feature of this compound. Amino groups are often involved in hydrogen bonding and can influence the compound's solubility and interaction with biological targets. In the context of 4-[(1-METHYLETHYL)AMINO]-2-(TRIFLUOROMETHYL)BENZONITRILE, this group may enhance its binding affinity to specific receptors or enzymes, thereby modulating biological activity.

Recent research has focused on the potential therapeutic applications of 4-[(1-METHYLETHYL)AMINO]-2-(TRIFLUOROMETHYL)BENZONITRILE. Studies have shown that this compound exhibits promising activity as an inhibitor of certain enzymes involved in disease pathways. For example, it has been investigated for its potential as an inhibitor of histone deacetylases (HDACs), which are implicated in various cancers and inflammatory disorders. HDAC inhibitors have shown promise in clinical trials for their ability to induce cell cycle arrest, apoptosis, and differentiation in cancer cells.

In addition to its potential as an HDAC inhibitor, 4-[(1-METHYLETHYL)AMINO]-2-(TRIFLUOROMETHYL)BENZONITRILE has also been studied for its effects on other biological targets. Research has demonstrated that it can modulate the activity of kinases, which are key regulators of cellular signaling pathways. Kinase inhibitors are widely used in cancer therapy and have shown efficacy in treating various types of malignancies.

The pharmacokinetic properties of 4-[(1-METHYLETHYL)AMINO]-2-(TRIFLUOROMETHYL)BENZONITRILE have also been extensively studied. Its lipophilic nature contributes to good oral bioavailability and favorable distribution within the body. However, like many small molecules, it may face challenges related to metabolism and excretion. Recent studies have explored strategies to optimize these properties through structural modifications or formulation techniques.

Safety and toxicity profiles are critical considerations in the development of any new drug candidate. Preclinical studies on 4-[(1-METHYLETHYL)AMINO]-2-(TRIFLUOROMETHYL)BENZONITRILE have generally shown it to be well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further research is needed to fully understand its long-term safety profile.

In conclusion, 4-[(1-METHYLETHYL)AMINO]-2-(TRIFLUOROMETHYL)BENZONITRILE (CAS No. 864286-45-3) is a promising compound with a unique combination of functional groups that confer valuable chemical and biological properties. Its potential as an HDAC inhibitor and kinase modulator makes it a compelling candidate for further investigation in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound holds significant promise for advancing the treatment of various diseases.